Cas no 887403-27-2 (propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide)

Propyl 2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide is a halogenated phenoxyethylamine derivative with potential applications in pharmaceutical and agrochemical research. The compound features a trichlorophenoxy moiety linked to an ethylamine backbone, modified with a propyl group and stabilized as a hydrobromide salt for enhanced solubility and handling. Its structural properties suggest utility as an intermediate in synthetic chemistry or as a bioactive molecule due to the presence of electron-withdrawing chlorine substituents, which may influence reactivity and binding affinity. The hydrobromide form ensures improved crystallinity and stability, making it suitable for controlled experimental use. Further studies are required to fully characterize its pharmacological or pesticidal potential.
propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide structure
887403-27-2 structure
Product Name:propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide
CAS No:887403-27-2
MF:C11H15BrCl3NO
MW:363.50589966774
MDL:MFCD18909674
CID:1084174
PubChem ID:71304482
Update Time:2025-06-09

propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(2,4,6-Trichlorophenoxy)ethyl)propan-1-amine hydrobromide
    • N-[2-(2,4,6-Trichlorophenoxy)ethyl]-1-propanamine hydrobromide (1 :1)
    • propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide
    • 887403-27-2
    • EN300-195235
    • PROPYL[2-(2,4,6-TRICHLOROPHENOXY)ETHYL]AMINE HYDROBROMIDE
    • DB-371022
    • MDL: MFCD18909674
    • Inchi: 1S/C11H14Cl3NO.BrH/c1-2-3-15-4-5-16-11-9(13)6-8(12)7-10(11)14;/h6-7,15H,2-5H2,1H3;1H
    • InChI Key: VUXWQMNTCKZKEF-UHFFFAOYSA-N
    • SMILES: Br.ClC1C=C(C=C(C=1OCCNCCC)Cl)Cl

Computed Properties

  • Exact Mass: 360.94026g/mol
  • Monoisotopic Mass: 360.94026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 182
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-195235-1.0g
propyl[2-(2,4,6-trichlorophenoxy)ethyl]amine hydrobromide
887403-27-2
1g
$0.0 2023-06-03
Enamine
EN300-195235-0.05g
propyl[2-(2,4,6-trichlorophenoxy)ethyl]amine hydrobromide
887403-27-2
0.05g
$20.0 2023-09-17
Enamine
EN300-195235-0.1g
propyl[2-(2,4,6-trichlorophenoxy)ethyl]amine hydrobromide
887403-27-2
0.1g
$21.0 2023-09-17
Enamine
EN300-195235-0.25g
propyl[2-(2,4,6-trichlorophenoxy)ethyl]amine hydrobromide
887403-27-2
0.25g
$22.0 2023-09-17
Enamine
EN300-195235-0.5g
propyl[2-(2,4,6-trichlorophenoxy)ethyl]amine hydrobromide
887403-27-2
0.5g
$23.0 2023-09-17
Enamine
EN300-195235-1g
propyl[2-(2,4,6-trichlorophenoxy)ethyl]amine hydrobromide
887403-27-2
1g
$24.0 2023-09-17
Enamine
EN300-195235-2.5g
propyl[2-(2,4,6-trichlorophenoxy)ethyl]amine hydrobromide
887403-27-2
2.5g
$38.0 2023-09-17
Enamine
EN300-195235-5g
propyl[2-(2,4,6-trichlorophenoxy)ethyl]amine hydrobromide
887403-27-2
5g
$66.0 2023-09-17
Enamine
EN300-195235-10g
propyl[2-(2,4,6-trichlorophenoxy)ethyl]amine hydrobromide
887403-27-2
10g
$104.0 2023-09-17

Additional information on propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide

Introduction to Propyl2-(2,4,6-trichlorophenoxy)ethylamine Hydrobromide (CAS No. 887403-27-2)

Propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide, a compound with the chemical formula C₁₁H₁₃BrCl₃NO, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The CAS number 887403-27-2 serves as a unique identifier, ensuring precise classification and reference within scientific literature and databases.

The name propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide encapsulates several key structural features that contribute to its chemical behavior and reactivity. The presence of a propyl chain and a 2,4,6-trichlorophenoxy group suggests a complex interplay of electronic and steric effects, which are crucial for understanding its biological activity. The hydrobromide salt form enhances its solubility in aqueous solutions, making it more amenable for various biochemical assays and pharmaceutical formulations.

Recent advancements in the field of cheminformatics have highlighted the importance of such compounds in drug discovery. The structural motifs present in propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide are often explored for their potential to interact with biological targets. For instance, the 2,4,6-trichlorophenoxy group is known for its ability to modulate enzyme activity and receptor binding affinities. This has led to extensive research into derivatives of this compound as potential therapeutic agents.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving treatment outcomes. The propylamine moiety in this compound contributes to its amphiphilic nature, allowing it to traverse biological membranes effectively. This property is particularly valuable in designing prodrugs or delivery systems that enhance bioavailability and target specificity.

Current research indicates that compounds with similar structural features to propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide exhibit promising activities in preclinical models. Studies have demonstrated their potential in modulating inflammatory pathways and neurotransmitter systems. The hydrobromide salt form has been particularly noted for its stability under various conditions, which is a critical factor in pharmaceutical formulations.

The synthesis of propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been instrumental in constructing the desired molecular framework.

The pharmacological profile of this compound is under active investigation. Preliminary studies suggest that it may exhibit interactions with receptors and enzymes involved in metabolic disorders and neurodegenerative diseases. The chloro substituents on the phenyl ring are particularly noteworthy for their ability to influence electronic properties and binding affinity.

Computational modeling has played a pivotal role in understanding the interactions between propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide and biological targets. Molecular docking studies have provided insights into potential binding modes and affinity profiles. These findings are corroborated by experimental data obtained from enzyme inhibition assays and cell-based assays.

The development of novel pharmaceuticals often involves iterative optimization of lead compounds. Propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide serves as a valuable starting point for generating analogs with enhanced properties. By modifying substituents or altering functional groups, researchers can fine-tune biological activity while maintaining solubility and pharmacokinetic profiles.

The regulatory landscape for new drug development necessitates rigorous safety and efficacy evaluations. Propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide must undergo comprehensive toxicological studies before it can be considered for clinical trials. These studies include acute toxicity tests, chronic toxicity assessments, and genotoxicity evaluations to ensure patient safety.

In conclusion, propyl2-(2,4,6-trichlorophenoxy)ethylamine hydrobromide (CAS No. 887403-27-2) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in the development of next-generation therapeutics.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.